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Compound of Interest

Compound Name: Btk-IN-10

Cat. No.: B12412956

This document provides critical safety, handling, and disposal procedures for Btk-IN-10, a
potent and orally active Bruton's tyrosine kinase (BTK) inhibitor. Adherence to these guidelines
is essential to ensure laboratory safety and environmental protection.

Btk-IN-10 Safety and Storage Summary

Proper storage and handling are paramount to maintaining the integrity of Btk-IN-10 and

ensuring the safety of laboratory personnel. The following table summarizes key quantitative
and safety information.
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Parameter

Value

Citations

Storage (Powder)

-20°C for up to 3 years.

[1]2]

Storage (In Solvent)

-80°C for up to 1 year; -20°C

for up to 1 month.

[2](3]

Incompatible Materials

Strong acids/alkalis, strong

oxidizing/reducing agents.

[1]14]

Hazardous Decomposition

May decompose and emit toxic

fumes under fire conditions.

[1]14]

Common Solvent

Dimethyl sulfoxide (DMSOQ) is

typically used for stock

[2]

solutions.
Molecular Formula C25H23Ns03 [2]
Molecular Weight 441.48 g/mol [2]

Proper Disposal Procedures for Btk-IN-10

Disposal of Btk-IN-10 and associated waste must be conducted in accordance with local,

regional, and national hazardous waste regulations.[5][6] Chemical waste generators are

responsible for correctly classifying and disposing of hazardous materials.[5]

Under no circumstances should Btk-IN-10 or its solutions be disposed of down the sink or in

regular trash.

Step 1: Waste Identification and Segregation

« |dentify Waste Streams: All materials that have come into contact with Btk-IN-10 are

considered hazardous waste. This includes:

[¢]

o

o

Unused or expired Btk-IN-10 powder.

Stock solutions and diluted solutions containing Btk-IN-10.

Contaminated personal protective equipment (PPE) such as gloves and lab coats.
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o Contaminated labware (e.g., pipette tips, tubes, flasks, vials).

o Spill cleanup materials.

o Segregate Waste: Collect Btk-IN-10 waste separately from other chemical wastes to avoid
incompatible mixtures.[7][8] Store waste in containers made of compatible materials (e.qg.,
glass for solvent-based solutions) to prevent leaks or reactions.[6][8]

Step 2: Waste Collection and Labeling

o Use Appropriate Containers: Collect all Btk-IN-10 waste in a designated, leak-proof
hazardous waste container that can be securely sealed.[6][8]

o Label Containers Clearly: As soon as the first drop of waste is added, affix a "Hazardous
Waste" label.[8] The label must include:

o The full chemical name: "Btk-IN-10". Do not use abbreviations.[7]
o All constituents of the waste, including solvents (e.g., "Btk-IN-10 in DMSQO").
o The name of the Principal Investigator (PI) and the laboratory.[6]

o An indication of the hazards (e.g., "Toxic").

Step 3: Storage and Disposal

o Store Safely: Keep hazardous waste containers closed except when adding waste.[8] Store
the containers in a designated, secure area within the laboratory, away from incompatible
materials.[1][7] Do not store waste containers in public hallways.[7]

» Arrange for Pickup: Contact your institution's Environmental Health and Safety (EHS) office
or a certified chemical waste management company to schedule a pickup for the hazardous
waste.[9] Dispose of the waste container when it is 75% full or within 90 days, whichever
comes first.[6]
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Btk-IN-10 Waste Disposal Workflow

Btk-IN-10 Waste Generated
(Unused Product, Contaminated Labware, PPE)

Step 1

Segregate from
Incompatible Materials

Collect in a Designated,
Compatible Waste Container

Affix 'Hazardous Waste' Label
with Full Chemical Name

Store Securely in Lab
(Keep Container Closed)

Contact EHS for Pickup
and Disposal

Click to download full resolution via product page

Caption: A workflow for the safe segregation, collection, and disposal of Btk-IN-10 waste.
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Handling, Storage, and Spill Procedures
Precautions for Safe Handling

o Personal Protective Equipment (PPE): Always wear appropriate PPE, including safety
goggles with side-shields, protective gloves, and a lab coat.[10]

o Ventilation: Handle Btk-IN-10 in a well-ventilated area, preferably within a chemical fume
hood, to avoid inhalation of dust or aerosols.[1][4]

e Avoid Contact: Prevent contact with skin and eyes.[1]

e Hygiene: Do not eat, drink, or smoke in areas where Btk-IN-10 is handled. Wash hands
thoroughly after handling.

Conditions for Safe Storage

o Keep containers tightly sealed in a cool, dry, and well-ventilated area.[1]

e Protect from direct sunlight and sources of ignition.[1]

Spill Management

In the event of a spill, evacuate personnel to a safe area and ensure adequate ventilation.[1]

o Containment: Prevent further leakage or spillage. Keep the product away from drains and
water courses.[1][4]

o Absorption: For solutions, absorb the spill with a finely-powdered, liquid-binding material
such as diatomite or universal binders.[1][4] For powder spills, carefully sweep or vacuum
the material, avoiding dust formation.

» Decontamination: Scrub the affected surfaces and equipment with alcohol.[1][4]

o Disposal: Collect all contaminated materials in a sealed container, label it as hazardous
waste, and dispose of it according to the procedures outlined above.[1]

Experimental Context and Signhaling Pathway
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Experimental Application

Btk-IN-10 is a potent inhibitor of Bruton's tyrosine kinase (BTK) and has been studied for its
potential in treating rheumatoid arthritis.[3] In preclinical studies, it has been administered to
mice via oral gavage to assess its effect on arthritis symptoms.[2][3] For experimental use,
stock solutions are typically prepared by dissolving the compound in DMSO.[2] Researchers
must consider this solvent when labeling and segregating waste streams.

BTK Signaling Pathway

Bruton's tyrosine kinase (BTK) is a critical enzyme in the B-cell receptor (BCR) signaling
pathway, which is essential for B-cell development, differentiation, and activation. Btk-IN-10
exerts its effect by inhibiting this pathway.

Simplified BTK Signaling Pathway
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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